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Compound of Interest

Compound Name: Fsy-oso2F

Cat. No.: B15552498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Fsy-oso2F, also known

by its IUPAC name (S)-2-Amino-3-[4-[(fluorosulfonyl)oxy]phenyl]propanoic acid (CAS No.

1839622-49-9). Fsy-oso2F is an aryl fluorosulfate derivative of the amino acid tyrosine. It

serves as a precursor for the synthesis of the 18F-labeled positron emission tomography (PET)

tracer, [18F]FSY-OSO2F, which is utilized in oncology research to visualize tumors.[1][2] This

document outlines the known hazards, handling procedures, and experimental protocols

associated with this compound and the related Sulfur [18F]Fluoride Exchange (SuFEx) click

chemistry.

Compound Identification and Properties
Fsy-oso2F belongs to the class of aryl fluorosulfates, which are noted for their stability and

context-dependent reactivity, making them valuable tools in chemical biology and drug

discovery.[3] The fluorosulfate group is relatively stable under neutral or acidic conditions but

can be activated for "click" chemistry reactions, such as the Sulfur(VI) Fluoride Exchange

(SuFEx).[4]
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Property Value Source

IUPAC Name

(S)-2-amino-3-(4-

((fluorosulfonyl)oxy)phenyl)pro

panoic acid

[5]

CAS Number 1839622-49-9 [5]

Molecular Formula C9H10FNO5S [5]

Molecular Weight 263.24 g/mol [5]

Primary Application
Precursor for 18F-labeled PET

tracer synthesis
[1][2]

Hazard Assessment and Safety Precautions
A specific Safety Data Sheet (SDS) for Fsy-oso2F is not publicly available. The following

hazard assessment is based on data from structurally similar amino acid derivatives and

general knowledge of aryl fluorosulfates.

Summary of Potential Hazards
Based on analogous compounds, Fsy-oso2F should be handled as a substance with the

following potential hazards:

Hazard Class
GHS Classification
(Inferred)

Precautionary Statement
Codes (Inferred)

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

This data is inferred from the SDS for (S)-2-Amino-3-(4-(tert-butoxy)phenyl)propanoic acid.
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General Laboratory Safety Practices
Due to the potential hazards, standard prudent laboratory practices should be strictly followed.

Engineering Controls: All work involving solid Fsy-oso2F or its solutions should be

conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[6][7] The

workspace should be equipped with an accessible safety shower and eyewash station.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and, when handling larger quantities or

facing a splash risk, a face shield.[6]

Hand Protection: Wear nitrile or other chemically resistant gloves. Change gloves

immediately if contamination is suspected.[6]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. An acid-

resistant apron is recommended when handling corrosive reagents used in its synthesis or

subsequent reactions.[6]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the compound.[8]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Experimental Protocols and Handling
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The primary use of Fsy-oso2F is as a precursor in the radiosynthesis of [18F]FSY-OSO2F via

a Sulfur [18F]Fluoride Exchange (SuFEx) reaction.[1][2]

Storage and Stability
Storage: Store Fsy-oso2F in a tightly closed container in a cool, dry, and well-ventilated

place.

Stability: Aryl fluorosulfates are generally stable to thermolysis and hydrolysis under neutral

or acidic conditions. They are, however, reactive towards nucleophiles under specific

conditions (e.g., presence of a base or catalyst), which is the basis for the SuFEx reaction.[3]

Radiosynthesis of [18F]FSY-OSO2F
The following is a generalized protocol for the one-step 18F-labeling of Fsy-oso2F. This

procedure involves handling radioactive materials and must be performed in a specialized

radiochemistry facility with appropriate shielding and remote handling equipment.

Protocol:

[18F]Fluoride Preparation: The aqueous [18F]fluoride solution obtained from the cyclotron is

trapped on an anion exchange cartridge.

Elution: The [18F]fluoride is eluted from the cartridge into a reaction vessel using a solution

of a phase-transfer catalyst (e.g., Kryptofix 2.2.2) and potassium carbonate in an

acetonitrile/water mixture.

Azeotropic Drying: The solvent is removed under a stream of nitrogen with heating to ensure

the [18F]fluoride is anhydrous. This step is critical as water can poison the exchange

reaction.[4]

Labeling Reaction: A solution of the Fsy-oso2F precursor in a suitable organic solvent (e.g.,

acetonitrile) is added to the dried K[18F]F-K2.2.2 complex.

Incubation: The reaction mixture is allowed to react at room temperature. The SuFEx

reaction is typically very fast, often achieving high radiochemical conversion within seconds

to a few minutes.[4][9]
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Purification: The crude reaction mixture is quenched with water and purified using a solid-

phase extraction (SPE) cartridge (e.g., C18). The desired [18F]FSY-OSO2F is retained on

the cartridge while unreacted [18F]fluoride and other impurities are washed away.

Elution and Formulation: The final product is eluted from the SPE cartridge with ethanol and

then formulated in a physiologically compatible solution (e.g., saline) for in vivo use.
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Caption: Experimental workflow for the radiosynthesis of [18F]FSY-OSO2F.
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Cellular Uptake Mechanism
[18F]FSY-OSO2F is designed as an amino acid tracer. Its uptake into tumor cells is mediated

by amino acid transporters. Studies have shown that its transport is regulated by L-type amino

acid transporter (LAT), Alanine, Serine, Cysteine-preferring transporter 2 (ASCT2), and other

related transporters.[1]
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Caption: Cellular uptake pathway of [18F]FSY-OSO2F via amino acid transporters.

Waste Disposal
All chemical waste, including unused Fsy-oso2F, reaction mixtures, and contaminated

materials, must be disposed of as hazardous chemical waste according to institutional and

local regulations. Radioactive waste from the synthesis of [18F]FSY-OSO2F must be handled

and disposed of according to radiation safety protocols, which typically involves segregation

and decay-in-storage.

This document is intended as a guide and does not replace a formal risk assessment, which

should be conducted by qualified personnel before any new procedure is undertaken. Always

refer to your institution's safety policies and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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